Cas no 2227735-38-6 (rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227735-38-6
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 6200279
• PubChem ID: 165669227
• Update Time: 2025-06-14

rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1759014
• 2227735-38-6

• Inchi： 1S/C16H25N/c1-15(2,3)12-9-7-6-8-11(12)14-13(10-17)16(14,4)5/h6-9,13-14H,10,17H2,1-5H3/t13-,14-/m1/s1
• InChI Key： IDPXVUXDYPTSQO-ZIAGYGMSSA-N
• SMILES： NC[C@@H]1[C@@H](C2C=CC=CC=2C(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 231.198699802g/mol
• Monoisotopic Mass: 231.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine

Research Briefing on rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227735-38-6)

Recent studies have highlighted the significance of rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227735-38-6) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethanamine structure, has garnered attention due to its potential applications in drug discovery and development. The tert-butylphenyl moiety and dimethylcyclopropyl group contribute to its distinct chemical properties, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine. The research team employed a multi-step synthetic route to achieve high enantiomeric purity, followed by in vitro and in vivo assays to assess its biological activity. The results indicated that this compound exhibits notable binding affinity to specific neurotransmitter receptors, suggesting potential therapeutic applications in neurological disorders.

Further investigations into the mechanism of action revealed that rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine acts as a modulator of serotonin and dopamine receptors. This dual activity positions it as a potential lead compound for the treatment of mood disorders and neurodegenerative diseases. Molecular docking studies provided insights into the compound's interaction with receptor binding sites, highlighting the importance of the tert-butylphenyl group in stabilizing these interactions.

In addition to its neurological applications, recent preclinical studies have explored the compound's potential in oncology. A 2024 report in Bioorganic & Medicinal Chemistry Letters demonstrated that rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. The study attributed this selectivity to the compound's ability to induce apoptosis via mitochondrial pathways, a finding that warrants further investigation in animal models.

The pharmacokinetic profile of rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine has also been a focus of recent research. Studies have shown that the compound demonstrates favorable bioavailability and metabolic stability, with a half-life suitable for once-daily dosing. These properties, combined with its low toxicity profile, enhance its potential as a drug candidate. However, researchers emphasize the need for additional studies to optimize its formulation and delivery.

In conclusion, rac-(1R,3R)-3-(2-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227735-38-6) represents a promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, make it a compelling subject for further study. Future research should focus on elucidating its precise mechanisms of action, exploring its therapeutic potential in various disease models, and advancing its development toward clinical trials.